N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-4-(methylthio)benzamide

• IUPAC Name: N-(5-fluoro-1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-6-yl)-4-methylsulfanylbenzamide
• InChI: InChI=1S/C16H16FN3O3S2/c1-19-14-8-12(17)13(9-15(14)20(2)25(19,22)23)18-16(21)10-4-6-11(24-3)7-5-10/h4-9H,1-3H3,(H,18,21)
• InChI Key: SIDLAMXQWOJVCN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C(=C2)NC(=O)C3=CC=C(C=C3)SC)F)N(S1(=O)=O)C
• Molecular Formula: C16H16FN3O3S2
• Molecular Weight: 381.4 g/mol
• CAS No.: 2034404-19-6

Description

N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-4-(methylthio)benzamide is a useful research compound. Its molecular formula is C16H16FN3O3S2 and its molecular weight is 381.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

• Anticancer Potential

  Fluorinated benzothiazole derivatives have been synthesized and evaluated for their anticancer activity against a panel of human cancer cell lines. Compounds exhibiting significant cytotoxicity, with activities comparable to standard drugs like Adriamycin, highlight the potential of such compounds in cancer therapy. The addition of fluorine atoms and other substituents to the benzothiazole scaffold has been instrumental in enhancing biological activity, with some derivatives showing promising anticancer properties (Tiwari et al., 2017).

• Antimicrobial and Antifungal Activities

  Research on fluorobenzamides containing thiazole and thiazolidine rings has shown significant antimicrobial activity. The presence of fluorine atoms in these compounds is essential for their enhanced antimicrobial efficacy. This suggests the potential use of fluorinated benzothiazole derivatives as antimicrobial agents (Desai et al., 2013).

• Insecticidal Properties

  Flubendiamide, a novel compound with a unique chemical structure including a fluorinated benzothiazole moiety, exhibits extremely strong insecticidal activity, particularly against lepidopterous pests. Its novel mode of action and safety profile make it a potential candidate for integrated pest management programs (Tohnishi et al., 2005).

• Organic Photovoltaics

  The incorporation of fluorinated benzothiazole units into semiconducting polymers has been investigated for organic photovoltaic applications. These polymers exhibit strong absorption in the visible range and are capable of achieving high power conversion efficiencies in solar cells, demonstrating the role of fluorinated benzothiazole derivatives in the development of high-performance organic electronics (Xu et al., 2016).